(S)-2-Amino-3,3-diphenylpropan-1-ol

• IUPAC Name: (2S)-2-amino-3,3-diphenylpropan-1-ol
• InChI: InChI=1S/C15H17NO/c16-14(11-17)15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14-15,17H,11,16H2/t14-/m1/s1
• InChI Key: SDDOXKGXOXANAF-CQSZACIVSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(CO)N
• Isomeric SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)[C@@H](CO)N
• Molecular Formula: C15H17NO
• DSSTOX Substance ID: DTXSID70692936
• Molecular Weight: 227.30 g/mol
• CAS RN: 162118-01-6

Description

(S)-2-Amino-3,3-diphenylpropan-1-ol, also known as SADP, is an important organic compound that has been the subject of much scientific research due to its wide range of potential applications. SADP is a chiral molecule, meaning that it has two mirror image forms that are non-superimposable. As a result, SADP can be used as a chiral ligand in asymmetric synthesis, which is a technique used in the synthesis of enantiomerically pure compounds. SADP can also be used as a catalyst in organic reactions, and is known to be a useful reagent for the synthesis of organic compounds.

Scientific Research Applications

• Chemical Reactions and Derivatives : (S)-2-Amino-3,3-diphenylpropan-1-ol and its derivatives undergo various chemical reactions such as cleavage, dehydration, and reduction, which are essential in synthesizing different compounds. For instance, these compounds have been used in the synthesis of allylamines, amines, and alcohols with specific optical purities (Adamson, 1949), (Patil, Bhowmick, & Joshi, 2010), (Scott & Shilton, 1977).

• Asymmetric Synthesis : It has been utilized in asymmetric synthesis, contributing to the production of optically active compounds. This includes the synthesis of chiral amino alcohols and the reduction of ketones (Itsuno et al., 1985), (Itsuno, Sakurai, Ito, Hirao, & Nakahama, 1987).

• Pharmaceutical Applications : Some studies have explored the potential pharmaceutical applications of compounds derived from (S)-2-Amino-3,3-diphenylpropan-1-ol. These include research into their antioxidant and membrane-stabilizing properties, which could have implications for medical applications (Malakyan et al., 2010), (Malakyan, Badzhinyan, Vardevanyan, Papoyan, Isakhanyan, & Gevorgyan, 2011).

• Antimalarial Activity : There is research indicating that derivatives of (S)-2-Amino-3,3-diphenylpropan-1-ol have shown potential antimalarial activity, which could be significant in the development of new treatments for malaria (Robin et al., 2007), (D’hooghe et al., 2011).

• Biofuel Production : This compound and its derivatives have also been studied in the context of biofuel production, particularly in the synthesis of isobutanol, a biofuel candidate (Bastian, Liu, Meyerowitz, Snow, Chen, & Arnold, 2011).